Cas no 178268-99-0 (1h-Pyrrolo[2,3-b]pyridine, 6-methyl-4-nitro-1-(phenylsulfonyl)-)

• Product Name: 1h-Pyrrolo[2,3-b]pyridine, 6-methyl-4-nitro-1-(phenylsulfonyl)-
• CAS No: 178268-99-0
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 2624647
• PubChem ID: 10710568
• Update Time: 2025-04-21

1h-Pyrrolo[2,3-b]pyridine, 6-methyl-4-nitro-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 178268-99-0
• 1h-pyrrolo[2,3-b]pyridine, 6-methyl-4-nitro-1-(phenylsulfonyl)-
• 1H-Pyrrolo[2,3-b]pyridine,6-methyl-4-nitro-1-(phenylsulfonyl)-
• 1h-Pyrrolo[2,3-b]pyridine, 6-methyl-4-nitro-1-(phenylsulfonyl)-

• Inchi： 1S/C14H11N3O4S/c1-10-9-13(17(18)19)12-7-8-16(14(12)15-10)22(20,21)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： OFJUMZMXCPZKSA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2=C(C=C(C)N=C12)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 317.04702701Da
• Monoisotopic Mass: 317.04702701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų